Cas no 960198-53-2 (2-(2,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester)
960198-53-2 structure
Product Name:2-(2,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester
CAS No:960198-53-2
MF:C12H8F2N2O2
MW:250.200929641724
CID:891546
PubChem ID:45073369
Update Time:2025-04-19
2-(2,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester
- methyl 2-(2,5-difluorophenyl)pyrimidine-5-carboxylate
- 960198-53-2
- SCHEMBL1365709
-
- Inchi: 1S/C12H8F2N2O2/c1-18-12(17)7-5-15-11(16-6-7)9-4-8(13)2-3-10(9)14/h2-6H,1H3
- InChI Key: KMDZDNAPCIQWOM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C1N=CC(C(=O)OC)=CN=1)F
Computed Properties
- Exact Mass: 250.05500
- Monoisotopic Mass: 250.05538383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- PSA: 52.08000
- LogP: 2.20840
2-(2,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
960198-53-2 (2-(2,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk